3-((4-methylpiperidin-1-yl)sulfonyl)-1-(4-vinylbenzyl)pyridin-2(1H)-one

• IUPAC Name: 1-[(4-ethenylphenyl)methyl]-3-(4-methylpiperidin-1-yl)sulfonylpyridin-2-one
• InChI: InChI=1S/C20H24N2O3S/c1-3-17-6-8-18(9-7-17)15-21-12-4-5-19(20(21)23)26(24,25)22-13-10-16(2)11-14-22/h3-9,12,16H,1,10-11,13-15H2,2H3
• InChI Key: AURYJFCDPFMNPR-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=CN(C2=O)CC3=CC=C(C=C3)C=C
• Molecular Formula: C20H24N2O3S
• Molecular Weight: 372.5 g/mol

Description

3-((4-methylpiperidin-1-yl)sulfonyl)-1-(4-vinylbenzyl)pyridin-2(1H)-one, also known as MPSVPO, is a chemical compound that has been studied for its potential applications in scientific research. MPSVPO has been shown to have a variety of effects on biochemical and physiological processes, making it a promising tool for researchers in a range of fields.

Scientific Research Applications

Pharmacological Applications

• Preclinical Pharmacology of NMDA Receptor Antagonists : A study on CERC-301, a GluN2B-selective N-methyl-D-aspartate receptor antagonist, highlights its high binding affinity and specific targeting of the GluN2B subunit, with implications for major depressive disorder treatment. This compound demonstrated efficacy in preclinical models, suggesting potential applications in neuropsychiatric disorder treatment due to its receptor-specific action and acceptable safety profile in humans (Garner et al., 2015).

Environmental and Health Safety

• Risk Assessment of Antimicrobial Agents : A study conducted a quantitative risk assessment (QRA) for 3,5,6-tetrachloro-4-(methylsulfonyl)pyridine (TCMSP), used as an antimicrobial agent, indicating a significant skin sensitization risk. This underscores the importance of evaluating chemical exposure risks in consumer products to prevent adverse health effects (Fukushima et al., 2023).

• Exposure to Organophosphorus and Pyrethroid Pesticides : Research on the exposure of preschool children to neurotoxic insecticides in South Australia found widespread exposure to organophosphorus and pyrethroid compounds. This study emphasizes the need for public health policies to regulate the use of these chemicals, highlighting environmental exposure concerns that could be relevant for understanding the dispersion and impact of similar chemical compounds (Babina et al., 2012).

Chemical Exposure and Health Implications

• Polyfluoroalkyl Chemicals in the Population : A nested case-control study within the California Teachers Study explored the association between serum PFAS concentrations and breast cancer risk, finding no significant evidence linking PFAS levels measured after diagnosis to breast cancer risk. This research into the health implications of chemical exposure in humans may offer parallels for studying the effects of related compounds (Hurley et al., 2018).